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PIK-75: A Comparative Guide for PI3K Inhibition
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of PIK-75 with other notable

phosphoinositide 3-kinase (PI3K) inhibitors. PIK-75 is a potent and selective inhibitor of the

p110α isoform of PI3K, a key enzyme in cell signaling pathways frequently dysregulated in

cancer.[1][2] This document serves as a reference for researchers utilizing PI3K inhibitors,

offering a comparative analysis of their biochemical potency and cellular effects. Experimental

data is presented to support these comparisons, along with detailed protocols for key assays.

Comparative Analysis of PI3K Inhibitors
The following table summarizes the inhibitory activity (IC50 values) of PIK-75 and a selection of

other widely used PI3K inhibitors against different Class I PI3K isoforms and other related

kinases. This data highlights the varying selectivity profiles of these compounds.
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Inhibitor Type
p110α
(nM)

p110β
(nM)

p110γ
(nM)

p110δ
(nM)

Other
Targets
(IC50, nM)

PIK-75
p110α-

selective
5.8[3][4] 1300[3][4] 76[3][4] 510[4]

DNA-PK

(2)[3][4]

Wortmanni

n

Pan-PI3K

(irreversibl

e)

~5[3][5] ~5[3][5] ~5[3][5] ~5[3]

mTOR,

DNA-PKcs,

PLK1 (nM

range)[3][5]

[6][7]

LY294002
Pan-PI3K

(reversible)
500[3][8][9] 970[3][8][9] - 570[3][8][9]

CK2 (98),

DNA-PK

(1400)[9]

[10]

GDC-0941

(Pictilisib)
Pan-PI3K 3[6][11] 33[10] 75 3

mTOR

(580),

DNA-PK

(1230)

PI-103

Pan-

PI3K/mTO

R

2-8[12][13]

[14]

3-88[12]

[13][14]

15-150[12]

[13][14]

3-48[12]

[13][14]

mTORC1

(20),

mTORC2

(83), DNA-

PK (2-23)

[12][13]

Buparlisib

(BKM120)
Pan-PI3K 52[15] 166[15] 262[15] 116[15] -

Idelalisib

(CAL-101)

p110δ-

selective
8600[1][16] 4000[1][16] 2100[1][16] 2.5[17][18] -

Alpelisib

(BYL719)

p110α-

selective

4.6-5[19]

[20]
1156[20] 250[20] 290[20] -

Copanlisib

(BAY 80-

Pan-PI3K 0.5[11][21]

[22][23]

3.7[11][21]

[22][23]

6.4[11][21]

[22][23]

0.7[11][21]

[22][23]

-
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6946)

Duvelisib

(IPI-145)

p110δ/γ-

selective

1602[24]

[25]
85[24][25] 27.4[25] 2.5[25] -

Taselisib

(GDC-

0032)

p110α-

selective

Potent,

selective

for mutant

PIK3CA

- - - -

PI3K Signaling Pathway
The diagram below illustrates the canonical PI3K signaling pathway. Growth factor binding to a

Receptor Tyrosine Kinase (RTK) activates PI3K, which then phosphorylates PIP2 to generate

PIP3. PIP3 acts as a second messenger, recruiting and activating downstream effectors like

AKT. This cascade regulates fundamental cellular processes, and its dysregulation is a

hallmark of many cancers. PI3K inhibitors, such as PIK-75, block this pathway by targeting the

catalytic subunits of PI3K.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.med.upenn.edu/cstr/assets/user-content/Fall%202021/Juric%20Alpelisib%20Ph%20I%20JCO2019.pdf
https://go.drugbank.com/drugs/DB12483
https://www.selleck.co.jp/products/bay80-6946.html
https://www.medchemexpress.com/BAY-80-6946.html
https://www.apexbt.com/duvelisib-ipi-145-ink1197.html
https://www.medchemexpress.com/Duvelisib.html
https://www.benchchem.com/product/b1677873#pik-75-as-a-reference-compound-for-pi3k-inhibition
https://www.benchchem.com/product/b1677873#pik-75-as-a-reference-compound-for-pi3k-inhibition
https://www.benchchem.com/product/b1677873#pik-75-as-a-reference-compound-for-pi3k-inhibition
https://www.benchchem.com/product/b1677873#pik-75-as-a-reference-compound-for-pi3k-inhibition
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1677873?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

